Cas no 2229459-40-7 (1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one)
2229459-40-7 structure
Product Name:1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one
CAS No:2229459-40-7
MF:C6H4BrNOS
MW:218.07105922699
CID:5880013
PubChem ID:165704027
Update Time:2023-12-15
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one
- EN300-1920052
- 2229459-40-7
-
- Inchi: 1S/C6H4BrNOS/c1-2-4(9)6-8-3-5(7)10-6/h2-3H,1H2
- InChI Key: MYLUAKIQMVZTHK-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C=C)=O)S1
Computed Properties
- Exact Mass: 216.91970g/mol
- Monoisotopic Mass: 216.91970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 58.2Ų
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1920052-0.05g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1920052-0.1g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1920052-0.25g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1920052-0.5g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1920052-1.0g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 1g |
$1458.0 | 2023-05-31 | ||
| Enamine | EN300-1920052-2.5g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1920052-5.0g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 5g |
$4226.0 | 2023-05-31 | ||
| Enamine | EN300-1920052-10.0g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 10g |
$6266.0 | 2023-05-31 | ||
| Enamine | EN300-1920052-1g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1920052-5g |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one |
2229459-40-7 | 5g |
$3479.0 | 2023-09-17 |
1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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